Cas no 64219-27-8 ((6R,7S)-7-(4-Carboxybutanoylamino)-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid)

(6R,7S)-7-(4-Carboxybutanoylamino)-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid structure
64219-27-8 structure
Product Name:(6R,7S)-7-(4-Carboxybutanoylamino)-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
CAS No:64219-27-8
MF:C16H20N6O7S2
MW:472.496000289917
CID:508964
Update Time:2024-03-01

(6R,7S)-7-(4-Carboxybutanoylamino)-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[(4-carboxy-1-oxobutyl)amino]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-,(6R,7S)-
    • (7S)-7-[(4-Carboxy-1-oxobutyl)amino]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]cepham-3-ene-4-carboxylic acid
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[(4-carboxy-1-oxobutyl)amino]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[(4-carboxy-1-oxobutyl)amino]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-,(6R-cis)-
    • Oganomycin GG
    • Y-G 19Z-GG
    • (6R,7S)-7-(4-Carboxybutanoylamino)-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-
    • (6R,7S)-7-(4-Carboxybutanoylamino)-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • Inchi: 1S/C16H20N6O7S2/c1-21-15(18-19-20-21)31-7-8-6-30-14-16(29-2,13(28)22(14)11(8)12(26)27)17-9(23)4-3-5-10(24)25/h14H,3-7H2,1-2H3,(H,17,23)(H,24,25)(H,26,27)/t14-,16+/m1/s1
    • InChI Key: QAHKQAVIGXLCHC-ZBFHGGJFSA-N
    • SMILES: S1CC(CSC2=NN=NN2C)=C(C(=O)O)N2C([C@]([C@@H]12)(NC(CCCC(=O)O)=O)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 10
  • Complexity: 811
  • XLogP3: -1.3
  • Topological Polar Surface Area: 227
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